![molecular formula C14H13NO3S B1387300 N-(3-formylphenyl)-4-methylbenzenesulfonamide CAS No. 174208-90-3](/img/structure/B1387300.png)
N-(3-formylphenyl)-4-methylbenzenesulfonamide
Overview
Description
N-(3-formylphenyl)-4-methylbenzamide is a chemical compound with the CAS Number: 749219-35-0 . It has a molecular weight of 239.27 and its IUPAC name is N-(3-formylphenyl)-4-methylbenzamide . It is typically in the form of a powder .
Synthesis Analysis
While specific synthesis methods for N-(3-formylphenyl)-4-methylbenzenesulfonamide were not found, related compounds such as 5-Trifluoromethyl-2-formyl phenylboronic acid have been synthesized and characterized . The presence of an electron-withdrawing substituent results in a considerable rise in the acidity in comparison with its analogues . Another related compound, 3-formylphenylboronic acid (3FPBA) and 4-formylphenyl-boronic acid (4FPBA), have been synthesized using the DFT/B3LYP method with the 6-311++G(d,p) basis set .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using its InChI Code: 1S/C15H13NO2/c1-11-5-7-13(8-6-11)15(18)16-14-4-2-3-12(9-14)10-17/h2-10H,1H3,(H,16,18) . It has a molecular formula of C15H13NO2 .Physical And Chemical Properties Analysis
This compound has a melting point of 137-138 degrees Celsius . It has a density of 1.4±0.1 g/cm3, a boiling point of 436.4±47.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has a molar refractivity of 68.9±0.4 cm3, and a molar volume of 190.2±3.0 cm3 .Scientific Research Applications
Synthesis and Characterization
- N-(3-formylphenyl)-4-methylbenzenesulfonamide and related compounds have been synthesized and characterized using various spectroscopic and computational methods. These studies provide insights into the structural and electronic properties of such compounds, contributing to a deeper understanding of their chemical behavior (Murthy et al., 2018).
Application in Synthesis of Other Compounds
- This compound has been used as a reagent in the synthesis of various benzonitriles, demonstrating its utility in organic synthesis. The compound's role in forming Grignard reagents and facilitating electrophilic cyanation has been highlighted, underscoring its versatility in chemical synthesis (Anbarasan et al., 2011).
Molecular Dynamics and Interaction Studies
- Molecular dynamics simulations and interaction studies of related molecules have revealed their potential interactions with proteins. This research is critical for understanding how these compounds might interact with biological systems, which is essential for developing new pharmaceuticals or studying biochemical pathways (Murthy et al., 2018).
Potential in Antimicrobial Research
- Some derivatives of this compound have shown promising results in antibacterial and lipoxygenase inhibition studies. This suggests potential applications in the development of new therapeutic agents for treating infections and inflammatory diseases (Abbasi et al., 2017).
Structural Studies and Drug Development
- The structural characterization of various derivatives of this compound has contributed to drug development research. Understanding the crystal structures and bonding interactions of these compounds is crucial for designing effective drugs, especially in targeting specific diseases like HIV (Cheng De-ju, 2015).
Safety and Hazards
Future Directions
While specific future directions for N-(3-formylphenyl)-4-methylbenzenesulfonamide were not found, it is worth noting that related compounds such as 4-Formylphenylboronic acid (4-FPBA) are versatile synthetic building blocks and important intermediates in the preparation of agrochemical and pharmaceutical active ingredients . They find industrial application as stabilizers and inhibitors for enzymes and as bactericides .
properties
IUPAC Name |
N-(3-formylphenyl)-4-methylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3S/c1-11-5-7-14(8-6-11)19(17,18)15-13-4-2-3-12(9-13)10-16/h2-10,15H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHRHSLCDWLAOJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.